Cas no 2229268-47-5 (3-(2,2,3,3-tetramethylcyclopropyl)oxolane-2,5-dione)

• Product Name: 3-(2,2,3,3-tetramethylcyclopropyl)oxolane-2,5-dione
• CAS No: 2229268-47-5
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 6250017
• PubChem ID: 165968156
• Update Time: 2025-05-20

3-(2,2,3,3-tetramethylcyclopropyl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,3,3-tetramethylcyclopropyl)oxolane-2,5-dione
• EN300-1804043
• 2229268-47-5

• Inchi： 1S/C11H16O3/c1-10(2)8(11(10,3)4)6-5-7(12)14-9(6)13/h6,8H,5H2,1-4H3
• InChI Key： XDLLPXNFVJHLEL-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1C(C)(C)C1(C)C)=O

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Additional information on 3-(2,2,3,3-tetramethylcyclopropyl)oxolane-2,5-dione

Introduction to 3-(2,2,3,3-tetramethylcyclopropyl)oxolane-2,5-dione (CAS No. 2229268-47-5)

3-(2,2,3,3-tetramethylcyclopropyl)oxolane-2,5-dione (CAS No. 2229268-47-5) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of oxolane derivatives, characterized by a five-membered heterocyclic ring containing an oxygen atom and two carbon atoms. The presence of a 2,2,3,3-tetramethylcyclopropyl substituent at the third position of the oxolane ring introduces rigidity and steric hindrance, which can influence its reactivity and interactions with biological targets.

The structure of this compound is highly intriguing from a chemical perspective. The tetramethylcyclopropyl group provides a stable, non-polar environment that can shield reactive sites within the molecule. This feature makes it particularly useful in designing molecules that require controlled reactivity or enhanced metabolic stability. The oxolane-2,5-dione moiety, on the other hand, introduces electrophilic centers that can participate in various chemical transformations, including nucleophilic additions and cycloadditions. These dual functionalities make 3-(2,2,3,3-tetramethylcyclopropyl)oxolane-2,5-dione a versatile building block for synthesizing more complex molecules.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for pharmaceutical applications. Oxolane derivatives, in particular, have been explored for their potential as bioactive agents due to their ability to mimic natural products and exhibit favorable pharmacokinetic properties. The stereochemistry introduced by the tetramethylcyclopropyl group can also play a crucial role in determining the biological activity of the compound. By influencing the conformation and reactivity of the molecule, this substituent can enhance binding affinity to biological targets or modulate metabolic pathways.

One of the most compelling aspects of 3-(2,2,3,3-tetramethylcyclopropyl)oxolane-2,5-dione is its potential as a precursor in drug discovery. The reactive dione group can be selectively functionalized to introduce various pharmacophores or bioisosteres. This flexibility allows researchers to tailor the compound for specific therapeutic applications. For instance, modifications at the tetramethylcyclopropyl position could lead to derivatives with improved solubility or selectivity for certain biological targets. Similarly, functionalization of the oxolane ring could introduce new electronic properties or enhance interactions with enzymes or receptors.

Recent studies have highlighted the importance of stereocontrol in the design of bioactive molecules. The unique conformation imposed by the tetramethylcyclopropyl group in 3-(2,2,3,3-tetramethylcyclopropyl)oxolane-2,5-dione could be exploited to achieve high enantiomeric purity in drug candidates. This is particularly relevant for therapeutic agents where stereochemistry significantly influences efficacy and safety profiles. Advances in asymmetric synthesis have enabled the preparation of enantiomerically pure forms of this compound, opening up new avenues for medicinal chemistry research.

The compound's stability under various conditions is another key factor that makes it attractive for pharmaceutical applications. The tetramethylcyclopropyl group, being highly strained and non-polar, contributes to the overall rigidity and stability of the molecule. This can protect sensitive functional groups from degradation during storage or metabolic processing. Additionally, the electron-deficient nature of the dione group enhances its reactivity in multiple reaction pathways while maintaining structural integrity.

In conclusion, 3-(2,2,3,3-tetramethylcyclopropyl)oxolane-2,5-dione (CAS No. 2229268-47-5) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential applications as a building block for bioactive molecules. Its combination of rigidity provided by the tetramethylcyclopropyl group and reactivity offered by the dione moiety makes it an ideal candidate for designing novel therapeutic agents with improved pharmacokinetic properties and enhanced biological activity.